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Compound of Interest

Compound Name: Upidosin

Cat. No.: B1683729

Essential Safety and Handling Guide for
Upidosin

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
Upidosin (CAS No. 152735-23-4). Adherence to these procedures is essential to ensure
personnel safety and environmental protection.

Hazard Identification and Classification

Upidosin is a chemical compound utilized in laboratory research. While safety data sheets
(SDS) may vary, a conservative approach to handling is strongly recommended based on
available GHS classifications. One SDS classifies Upidosin as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).[1]
e Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life (H400).[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects
(H410).[1]
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It is crucial to note that another supplier identifies Upidosin as not a hazardous substance or
mixture. Due to this conflicting information, personnel should handle the substance with care,
assuming the more stringent hazard classification is accurate.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Upidosin to minimize exposure risk.

Equipment Specification Purpose
) Safety goggles with side- Protects eyes from splashes
Eye Protection _
shields and dust.
Hand Protection Protective gloves (e.g., Nitrile) Prevents skin contact.
) Impervious clothing (e.qg., Protects skin from accidental
Body Protection )
laboratory coat) spills.

Required when engineering
controls are insufficient or

Respiratory Protection Suitable respirator when handling powder outside
of a ventilated enclosure to

avoid inhalation of dust.

Safe Handling and Operational Plan

A systematic approach to handling Upidosin is critical to maintaining a safe laboratory
environment.

Engineering Controls

e Work in a well-ventilated area.

o Use a chemical fume hood or other ventilated enclosure, especially when handling the solid
form or preparing solutions.

e Ensure an accessible safety shower and eye wash station are available in the immediate
work area.
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Procedural Steps for Handling

e Preparation:
o Review the Safety Data Sheet (SDS) before starting any work.
o Ensure all necessary PPE is available and in good condition.
o Designate a specific area for handling Upidosin.
e Handling:
o Avoid inhalation of dust and aerosols.
o Prevent contact with eyes and skin.[1]
o Do not eat, drink, or smoke in the handling area.[1]
o Wash hands thoroughly after handling.

e Storage:

o

Keep the container tightly sealed.

[¢]

Store in a cool, well-ventilated area.

o

Protect from direct sunlight and sources of ignition.

[e]

Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.

Disposal Plan

Proper disposal of Upidosin and its containers is imperative to prevent environmental
contamination.

o Waste Characterization: Upidosin is classified as very toxic to aquatic life with long-lasting
effects.
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e Disposal of Unused Product: Dispose of contents at an approved waste disposal plant. Do

not release into the environment.

o Container Disposal: Dispose of the container at an approved waste disposal plant.

e Spill Management:

o Collect any spillage.

o Absorb spills with inert material (e.g., sand, vermiculite) and place in a sealed container for

disposal.

o Clean the spill area thoroughly.

Quantitative Data Summary

Property

Value

GHS Hazard Class

Acute Toxicity, Oral (Category 4); Acute/Chronic
Aquatic Toxicity (Category 1)

Hazard Statements

H302, H410

Precautionary Statements

P264, P270, P273, P301 + P312, P330, P391,
P501

Occupational Exposure Limit (OEL)

No data available. One SDS states the product
contains no substances with occupational

exposure limit values.

LD50 (Oral)

Data not available. Classified based on

available data.

Chemical Incompatibility

Strong acids/alkalis, strong oxidizing/reducing

agents.

Experimental Protocols

Detailed experimental protocols for the handling of Upidosin are not publicly available.

Researchers should develop standard operating procedures (SOPs) based on the information
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in this guide and the specific requirements of their experiments.

Visual Workflow for Safe Handling of Upidosin
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Caption: Workflow for the safe handling of Upidosin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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